3-thia-1,12-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4(9),13,15,17,19-hexaene-11,21-dione

• IUPAC Name: 3-thia-1,12-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4(9),13,15,17,19-hexaene-11,21-dione
• InChI: InChI=1S/C18H14N2O2S/c21-16-15-12-7-3-4-8-13(12)23-18(15)20-14(19-16)9-10-5-1-2-6-11(10)17(20)22/h1-2,5-6,9H,3-4,7-8H2,(H,19,21)
• InChI Key: RCEMQBSAGQMBNC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N4C(=CC5=CC=CC=C5C4=O)NC3=O
• Molecular Formula: C18H14N2O2S
• Molecular Weight: 322.4 g/mol

Description

The compound 3-thia-1,12-diazapentacyclo[11.8.0.0²,¹⁰.0⁴,⁹.0¹⁵,²⁰]henicosa-2(10),4(9),13,15,17,19-hexaene-11,21-dione is a pentacyclic heterocyclic system containing sulfur (thia), nitrogen (diaza), and ketone (dione) functionalities. Its structure comprises a 21-membered ring system (henicosa) with fused aromatic and non-aromatic rings, including six double bonds (hexaene). The sulfur atom at position 3 and nitrogen atoms at positions 1 and 12 contribute to its electronic and steric properties.

Biological Activity

3-thia-1,12-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4(9),13,15,17,19-hexaene-11,21-dione is a complex organic compound known for its diverse biological activities. This article aims to provide a comprehensive overview of its biological properties based on existing literature and research findings.

Molecular Formula and Weight

• Molecular Formula : C21H18N2O5
• Molecular Weight : 378.4 g/mol

Structural Features

The compound features a unique pentacyclic structure that contributes to its biological activity. The presence of sulfur and nitrogen atoms in the ring system enhances its interaction with biological targets.

Anticancer Properties

Research indicates that compounds within this structural class exhibit significant anticancer activity:

• Mechanism of Action : The compound is believed to induce apoptosis in cancer cells by targeting specific pathways involved in cell survival and proliferation.
• Case Studies :
  • A study demonstrated that derivatives of this compound showed cytotoxic effects against various cancer cell lines, including breast and lung cancer cells .
  • Another investigation highlighted its ability to inhibit tumor growth in xenograft models .

Antimicrobial Activity

The compound has also shown promising antimicrobial properties:

• In vitro Studies : Tests against a range of bacterial strains revealed that it possesses inhibitory effects comparable to standard antibiotics .
• Mechanism : The antimicrobial action is attributed to disruption of bacterial cell membrane integrity and interference with metabolic processes.

Anti-inflammatory Effects

Evidence suggests that this compound may exert anti-inflammatory effects:

• Research Findings : In animal models, administration of the compound resulted in reduced levels of pro-inflammatory cytokines .
• Potential Applications : This activity suggests possible therapeutic applications in conditions characterized by chronic inflammation.

Summary of Biological Activities

Activity Type	Effectiveness	Reference
Anticancer	Induces apoptosis
Antimicrobial	Inhibits bacterial growth
Anti-inflammatory	Reduces cytokine levels

Comparison with Similar Compounds

Table 1: Comparative Analysis of Pentacyclic Heterocycles

Compound Name	Molecular Formula	Molecular Weight	Heteroatoms (S/N/O)	Substituents	Biological Activity	Synthesis Method	Crystal Data	References
Target Compound (3-thia-1,12-diazapentacyclo...)	C₁₈H₁₂N₂O₂S*	320.36*	1 S, 2 N, 2 O	Diones (C11, C21)	Not reported	Unknown	Not available	N/A
3,22-Dioxa-11,14-diazapentacyclo...	C₁₈H₁₄N₂O₄	322.31	2 O, 2 N	Diones (C4, C21)	Not reported	Single-crystal X-ray synthesis	Chair piperazine, C–H···N interactions
18-Thia-6,14,16,19,20-pentaazapentacyclo...	C₁₇H₁₄N₅O₂S	376.40	1 S, 5 N, 2 O	Hydroxy, dione	Not reported	Chlorocarbonylsulfenyl chloride/Na₂CO₃	Not available
(19S)-19-Ethyl-19-hydroxy-7-nitro... (SN-38 analog)	C₂₀H₁₅N₃O₆	393.35	3 N, 6 O	Nitro, ethyl, hydroxy	Anticancer (camptothecin)	Multi-step synthesis	Not available
1,4-Benzodioxin-based fused bis-thiadiazole analogs	Varies	~300–400	2 S, 2–4 N, 2 O	Thiadiazole, benzodioxine	α-Amylase/α-glucosidase inhibition	Iodine-mediated cyclization	Not available

Key Observations:

Heteroatom Influence: The target compound’s sulfur atom (vs. Compared to pentaaza systems (), fewer nitrogen atoms in the target compound could reduce basicity and hydrogen-bonding capacity.

Crystallographic Data :

• The dioxa-diaza analog () adopts a chair conformation for the piperazine ring and stabilizes via C–H···N interactions (2.8030–3.376 Å), suggesting similar packing behavior for the target compound if synthesized .

Drug-Likeness :

• Camptothecin derivatives () comply with Lipinski’s Rule of Five (molecular weight <500, LogP <5), suggesting the target compound (MW ~320) may also exhibit favorable pharmacokinetics .